The impact of impurities in the physical properties of CO2 is now widely acknowledged by industry. In particular, the presence of H2 in CO2 mixtures has a significant effect on the saturation pressure (bubble point) and bulk (liquid) density. Both physical properties are key in the many engineering tasks, for example, in calculating the closed-in tubing head pressure of an injection well or in defining operating pressures to avoid two-phase region in transport systems. If there are large uncertainties in the estimated properties, then, significant design margins will be required making the system less cost-effective.The reliability of Equations of State (EoS) implemented in property packages used in industry is limited to the availability and quality of the experimental data that was used to calibrate the model. For the pair CO2H2, there is lack of validation at conditions of CCS systems. Thus, the performance of EoS is unsatisfactory for many CO2H2 mixtures. An additional complication is that there is large discrepancy not only between models but also between the ‘same’ model implemented across different platforms. For the practitioner, this poses quite a conundrum: ‘What EoS and package should be used?’.In this work, an attempt to homogenize various EoS implemented in commercial software is presented. To calibrate the models, a subset of available of experimental data with content of up to 5%mol of H2 is used. A different subset of data is used to assess the performance of the fitted models. In the parameter estimation problem, the EoS are tuned via Binary Interaction Parameters (BIPs) or departure parameters. To improve liquid density calculations, an additional step is used to regress cubic EoS via volume shift parameters.The resulting optimized EoS can be readily available in commercial simulators, and it is hope that they will be part of a growing databank/toolbox for engineering design activities of CCS systems.

Cryogenic carbon capture (CCC) is one of the most recent and promising technologies for reducing carbon dioxide emissions, hence mitigating the global warming. The present research aims at exploring the feasibility of integrating it into existing thermal power plants in Egypt that are commonly operated by natural gas.A simulation model is developed using Aspen Plus Dynamics software to accurately predict the behavior of the thermal power plant after applying such integration. The model incorporates the CCC cycle established by Sustainable Energy Solutions into a natural gas power plant of Abu Qir, Egypt. The integral plant is benchmarked at various part loads scenarios. The study investigates the ability of capturing up to 99% of the emitted CO2 and determines the consequent penalties in the generated power and the overall thermal efficiency.The results demonstrated successful integration of the thermal power plant and the CCC revealing smooth operation and safe transition between different part loads. By capturing 99% of the emitted CO2, both the generated power and the overall efficiency dropped maximally by 10.73%. The integration led to a maximum energy penalty of 0.840 MJe/kgCO2 which is much smaller than other conventional carbon capture techniques.Applying this technology to all thermal power plants in Egypt, about 89 M tonnes of CO2 emissions will be captured annually. Further integrations of CCC-ECL into other chemical and industrial facilities would significantly lead to a cleaner environment.

We investigate the feasibility of industrial-scale geological carbon sequestration as an effective climate change mitigation technology. We do so by performing numerical simulations of coupled multiphase flow and geomechanics on a representative field-scale geological model in the Gulf of Mexico that could become a typical CO2 storage site. We use our representative model to investigate two potential hazards associated with large-scale CO2 storage: (1) The potential that CO2 might migrate to shallower formations and (2) The potential that CO2 injection might induce seismicity due to destabilization of pre-existing faults. At our study location, we find that extensive distribution of clay minerals in fault zones in combination with large fault throws result in widespread occurrence of low-permeability faults that prevent migration of CO2 outside of the injection interval. Low-permeability faults act as flow barriers and can result in reservoir compartmentalization and pore pressure build-up. For our field-scale geological model, we find that the risk of induced seismicity is controlled by the choice of the injection location with respect to pre-existing low-permeability faults. Our model results indicate that industrial-scale CO2 storage in the Gulf of Mexico is feasible, but that a priori reservoir characterization and the choice of injection location are crucial to mitigate the potential occurrence of induced seismicity and CO2 migration to shallower formations.

The CO2 desorption performance of N-methyldiethanolamine(MDEA)-Tetramethylammonium glycinate ([N1111][Gly]), MDEA-1-butyl-3-methylimidazolium lysinate ([Bmim][Lys]) aqueous solutions was investigated. The influences of amino acid ionic liquids (AAILs) type and AAILs concentration on CO2 desorption were demonstrated on the basis of experiments. The corrosion characteristics of 20# carbon steel in the MDEA-AAILs-CO2 aqueous solutions were also determined, and the effects of temperature, AAILs concentration, AAILs type, and CO2 loading on the corrosion rate were analyzed. Fourier transform infrared spectroscopy (FT-IR), nuclear magnetic resonance carbon spectroscopy (13C NMR) and scanning electron microscopy (SEM), energy dispersive X-ray spectroscopy (EDS) characterization were used to evaluate the CO2 desorption mechanism and corrosion mechanism, respectively. It is found that AAILs have a good performance in the desorption process and they can effectively reduce the corrosion rate of amine aqueous solution.

The density-driven convection coupled with chemical reaction is the preferred mechanism for permanently storing CO2 in saline aquifers. This study uses a 2D visual Hele-Shaw cell to evaluate and visualize the density-driven convection formed due to gravitational instabilities. The primary goal of the experiments is to understand the various mechanisms for the mass transfer of gaseous CO2 into brine with different initial ionic concentrations and flow permeability. Moreover, the impact of CO2 injection locations, reservoir dipping angle, and permeability heterogeneity is also investigated. We observed that the presence of salts resulted in earlier onset of convection and a larger convective finger wavelength than the case with no dissolved salts. Additionally, a higher lateral mixing between CO2 fingers is observed when dipping is involved. The CO2 dissolution, indicated by the area of the pH-depressed region, depends on the type and concentration of the ions present in the brine and is observed to be 0.38–0.77 times compared to when no salt is present. Although convective flow is slowed in the presence of salts, the diffusive flux is enhanced, as observed from both qualitative and quantitative results. Moreover, the reduced formation permeability, introduced by using a flow barrier, resulted in numerous regions not being swept by the dissolved CO2, indicating an inefficient dissolution. We also investigated the effect of discrete high-conductivity fractures within the flow barriers, which showed an uneven vertical sweep and enhanced flow channeling. Lastly, the parameters regarding CO2 leakage risk during storage are identified and discussed.

Reservoir wettability is an important factor controlling the CO2 geosequestration. In this study, temperature pressure and salinity effects were implemented to analyze the CO2 wettability alteration of the sandstone and shale reservoir. Previous studies on CO2 sequestration were mostly from the point of view of caprock wettability. This research is from the point of view of caprock and reservoir wettability, considers the sandstone and shale interbeded situation, which is less studied. Research results show that the contact angle of CO2/sandstone and CO2/shale decreases with pressure, which indicates that the reservoir is more CO2-wet in high pressure. In addition, the contact angle was not related to the temperature. Thirdly, the sandstones show strong hydrophilicity that has little relation with liquid salinity under standard temperature and pressure. Compared with sandstones, the hydrophilicity of the shales is weak. The CO2 wettability of shales increase with the salinity, due to the reason that shales have higher clay content and better oil saturation than the sandstones. Tests predict that low-pressure sandstone is suitable for the caprocks, high-pressure-low-temperature sandstone with better oil saturation, high-pressure-high-temperature sandstone with poor oil saturation, and low-temperature-high-pressure shale are ideal for CO2 storage.

This study proposes a CO2 capture process by temperature swing adsorption (TSA) using latent heat of evaporation for liquefied natural gas (LNG) as a cold energy source, which is currently unused and discarded into seawater. The proposed subambient process has several advantages: (1) the total energy cost can be saved by the LNG cold energy; (2) the equilibrium capacity of CO2 at subambient temperature can be increased substantially; and (3) water in the flue gas which would lead to deterioration of the adsorbent can be removed by a pretreatment step utilizing LNG cold energy. For the adsorbent in the TSA system, zeolite 13X, MIL-101, UiO-66, and CPL-1, which are considered effective for CO2 adsorption in the subambient, were considered and adsorption isotherm data were obtained at subambient conditions. Comparisons of these adsorbents were carried out using a rigorous dynamic model of the TSA process. It was found that CPL-1 gives a high recovery rate of 70% and purity of 95%. It was also found that the proposed system has the potential to capture up to 6% of the CO2 emitted from Japan.

Amid growing climate concerns, geologic carbon sequestration (GCS) is a promising technology for mitigating net carbon emissions by storing CO2 in reservoirs. Oil and gas brownfields are an attractive option for CO2 storage, but these sites have many historical wellbores from petroleum production that can provide potential leakage pathways for CO2 or formation brine. Therefore, risk management of GCS operations requires an assessment of potential well leakage. Due to the high uncertainty of subsurface systems, stochastic approaches are ideal for quantifying the range of risk behaviors, but they must be computationally efficient in the face of complex physics. Here, we develop a new deep learning wellbore model to predict the leakage of CO2 and brine through wellbores. Full physics numerical simulations were used to generate data sets. A complex regression problem was divided into sub-problems of classification and regression to improve model performance. Feature analysis quantifies the impact of each feature on model prediction and enables us to select only effective features for model training. The model shows high predictive performance across a wide range of geologic and injection conditions and well attributes. A case study illustrates how the model is applied to assess well leakage in GCS operations.

Carbon dioxide (CO2) storage in the subsurface is a viable approach to mitigate climate change by reducing anthropogenic greenhouse gas emissions. The unfavorable mobility ratio in brine displacement by CO2 would lead to poor sweep efficiency. In this investigation, the efficiency of an engineered CO2 oligomer viscosifier with about twenty repeat units of 1-decene is evaluated in mobility control and sweep efficiency improvement in drainage. We have performed brine displacement experiments in sandstone rock with supercritical CO2. The viscosifier at 1.5 wt% concentration increases the viscosity of supercritical CO2 by 4.8 folds at pressure of 3500 psi and temperature of 194 ˚F. We observe significant delay of CO2 breakthrough time by 2.6 ± 0.1 folds in a large number of experiments by viscosified CO2. The molecule does not have appreciable adsorption on the rock surface. The pressure drop from displacement of neat CO2 by viscosified CO2 at 1 PV injection provides the evidence of low adsorption. Molecular simulations are conducted to investigate adsorption. Low adsorption is a key measure of the effectiveness of the molecule. The results from molecular simulations agree with the experiments. In addition to viscosification, the novelty of the molecule is that there is a significant decrease in the residual brine saturation. Consequently, the residual trapping is also increased. The combination of decrease in residual brine saturation, and mobility control are expected to significantly improve the storage capacity through increase in residual trapping and sweep efficiency in CO2 storage in saline aquifers. As a result, CO2 storage may become more efficient.

Negative emission technologies (NETs) have been identified as the key to achieve carbon dioxide (CO2) emission targets in most coutries. However, selecting the most appropriate and cost-efficient NET to meet these targets is challenging. Thus, a deeper understanding of the system impacts of NETs is necessary for effective decision-making. This work presents a life cycle optimisation (LCO) study of a set of NET technologies. LCO study combines life cycle analysis with techno-economic analysis to optimise and screen process alternatives such as bioenergy carbon capture and storage (BECCS), direct air carbon capture and storage (DACCCS), and biochar. The proposed methodology was demonstrated with a case study with five scenarios to achieve two objectives: to minimise total system cost and to minimise net CO2 emissions. The case study analysed different NET configurations to decarbonise an existing coal-fired power plant in East Malaysia (Sarawak). In this work, an existing Balingian Coal-Fired Power Plant was considered. NET configurations were assessed based on critical performance aspects such as total life cycle carbon emissions (TLCCE) and total life cycle cost input (TLCCI). However, it is worth emphasising that the proposed methodology can be revised to handle other NET configurations that were not explicitly addressed in this paper. This can be done by utilising relevant data and assumptions that are specific to each NET configuration. Results from the case study show that the minimum cost case provides an optimum NET configuration with TLCCE and TLCCI ranging from -0.02 kgCO2eq to 100.28 kgCO2eq and 23.99 USD/MWh to 1466.70 USD/MWh, respectively. In terms of life cycle analysis, DACCS shows a favourable TLCCI of 23.99 USD/MWh and TLCCE of -0.02 kgCO2eq/MWh. On the other hand, minimising CO2 emissions results in a 7% to 17% higher TLCCI in Scenario 2 and 3 but a similar trend in each sub-system can still be observed. This has proven that higher cost is required in the case when the CO2 emissions were to be minimised.